Cas no 59579-08-7 (Benzene, 1-chloro-2-(methoxymethyl)-)

Benzene, 1-chloro-2-(methoxymethyl)- structure

59579-08-7 structure

Product Name:Benzene, 1-chloro-2-(methoxymethyl)-

CAS No:59579-08-7

Molecular Formula:C₈H₉OCl

Molecular Weight:156.60946

CID:338205

PubChem ID:10975745

プロパティ
Security

Benzene, 1-chloro-2-(methoxymethyl)- Properties

Names and Identifiers

- Benzene, 1-chloro-2-(methoxymethyl)-
- 1-chloro-2-(methoxymethyl)benzene
- SCHEMBL7322910
- SCHEMBL30377
- 59579-08-7
- DTXSID80450362
- +Expand
- InChIKey： VVGDMTFRMSXUJC-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H9ClO/c1-10-6-7-4-2-3-5-8(7)9/h2-5H,6H2,1H3
- SMILES： ClC1C=CC=CC=1COC

Computed Properties

Exact Mass: 156.03427
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 156.0341926g/mol
Heavy Atom Count: 10
Complexity: 95.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.2
Topological Polar Surface Area: 9.2Å²

Experimental Properties

PSA: 9.23

Benzene, 1-chloro-2-(methoxymethyl)- Related Literature

1. AIE-active bis-cyanostilbene-based organogels for quantitative fluorescence sensing of CO2 based on molecular recognition principles†

Yao Ma,Massimo Cametti,Zoran Džolić,Shimei Jiang J. Mater. Chem. C, 2018,6, 9232-9237
2. Manganese catalyzed selective hydrogenation of cyclic imides to diols and amines†

Uttam Kumar Das,Trevor Janes,Amit Kumar,David Milstein Green Chem., 2020,22, 3079-3082
3. Photochemical control of bacterial gene expression based on trans encoded genetic switches†

Jingyi Huang,Yanxiao Han,Lela Vuković Chem. Sci., 2021,12, 2646-2654
4. Metabolism, survival, and gene expression of Pseudomonas putida to hematite nanoparticles mediated by surface-bound humic acid†

Kai Ouyang,Sharon L. Walker,Xiao-Ying Yu,Chun-Hui Gao,Qiaoyun Huang,Peng Cai Environ. Sci.: Nano, 2018,5, 682-695
5. XV.—On a new process for the detection of fluorine when accompanied by silica

Q. J. Chem. Soc., 1853,5, 151-152
6. The enantiomers of syn-2,3-difluoro-4-aminobutyric acid elicit opposite responses at the GABAC receptor†

Izumi Yamamoto,Meredith J. T. Jordan,Navnath Gavande,Munikumar R. Doddareddy,Mary Chebib Chem. Commun., 2012,48, 829-831
7. Morphology-controllable fabrication of organic microcrystals by solid-phase reactions: revealing morphology-sensitive highly efficient phosphorescence and enhanced near-infrared absorption†

Guo-Ping Yong,Chen Shen,Cong Zhang,Yu-Mei Zhao J. Mater. Chem. C, 2015,3, 9048-9052
8. Front cover

Chem. Soc. Rev., 2014,43, 3207-3207
9. Reduction of bicarbonate and carbonate to formate in molecular zinc complexes

Wesley Sattler,Gerard Parkin Catal. Sci. Technol., 2014,4, 1578-1584
10. Environmentally benign and diastereoselective synthesis of 2,4,5-trisubstituted-2-imidazolines†

Hai Anh Le Phuong,Levente Cseri,George F. S. Whitehead,Arthur Garforth,Peter Budd,Gyorgy Szekely RSC Adv., 2017,7, 53278-53289

59579-08-7 (Benzene, 1-chloro-2-(methoxymethyl)-) Related Products

Recommended suppliers

shanghaixianding

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.9dingchem.com/

Taizhou Jiayin Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Taian Jiayue Biochemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Hefei Zhongkesai High tech Materials Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Minglong (Xianning) Medicine Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.minglongchemistry.com